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Compound Name: 3-(m-Tolyl)cyclopentanone
CAS No.: 769141-68-6
Cat. No.: B2635783
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Executive Summary

3-(m-Tolyl)cyclopentanone is a functionalized cycloalkanone offering a bridge between
classic floral-jasminic notes and modern woody-amber aromachemicals.[1] Unlike its aliphatic
analogs (e.g., 3-methylcyclopentanone) which are volatile and ethereal, the addition of the
meta-tolyl moiety significantly lowers volatility and introduces substantivity.[1] This guide details
the molecule's physicochemical profile, synthesis via Rh-catalyzed conjugate addition, and
protocols for its incorporation into "White Flower" and "Modern Chypre" accords.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification

IUPAC Name 3-(3-Methylphenyl)cyclopentan-1-one
CAS Number 769141-68-6

Molecular Formula C12H140

Molecular Weight 174.24 g/mol

Appearance Colorless to pale yellow viscous liquid
LogP (Predicted) ~3.2 (High substantivity)

Vapor Pressure Low (Base/Heart note character)

] Woody, Floral (Magnolia/Jasmine), Dry, slightly
Odor Descriptors T )
Animalic/Phenolic nuances.[1]

Structural Logic (SAR)

The olfactory profile is dictated by the 3-aryl substitution on the cyclopentanone ring.[1]
e Cyclopentanone Core: Provides the diffusive, lifting quality.

o m-Tolyl Group: The meta-methyl substitution on the phenyl ring disrupts planarity less than
ortho but adds more volume than para, often resulting in "warmer" and "earthier" perception
compared to the sharper 3-phenylcyclopentanone analogs.[1]

Synthesis Protocol: Rhodium-Catalyzed Conjugate
Addition

Rationale: Traditional Grignard additions to enones often suffer from 1,2-addition byproducts.[1]
The Hayashi-Miyaura reaction (Rh-catalyzed) is selected for its high regioselectivity toward 1,4-
addition, ensuring high purity essential for fragrance ingredients.[1]

Reaction Scheme

The synthesis involves the addition of m-tolylboronic acid to 2-cyclopenten-1-one.[1]
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Figure 1: Rh-catalyzed synthesis pathway ensuring 1,4-regioselectivity.[1]

Step-by-Step Protocol

o Reagent Prep: In a Schlenk flask, dissolve Rh(acac)(CzHa4)2 (3 mol%) and (R)-BINAP (3.3
mol%) in 1,4-dioxane under Argon. Stir for 5 min to generate the active chiral catalyst (if
enantioselectivity is desired) or use standard phosphine ligands for racemic synthesis.

« Addition: Add m-tolylboronic acid (1.5 equiv) and 2-cyclopenten-1-one (1.0 equiv).

e Solvent System: Add a 10:1 mixture of Dioxane/Water (water promotes the boron-to-rhodium
transmetallation).[1]

o Reaction: Heat to 100°C for 6 hours. Monitor via TLC (Hexane:EtOAc 4:1) or GC-MS.[1]

o Workup: Cool to RT. Dilute with ethyl acetate, wash with NaHCOs (sat) and brine. Dry over
MgSOa.[1]

« Purification: Flash column chromatography (Silica gel, 5-10% EtOAc in Hexanes).

o Target Purity: >98% (GC) is required for olfactory evaluation to eliminate off-odors from
boronic acid residues.[1]

Olfactory Evaluation & Application Protocols
Protocol A: Dilution & Longevity Profiling

Before formulation, the raw material must be mapped for intensity and evaporation curve.
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e Preparation: Prepare 1%, 5%, and 10% dilutions in Dipropylene Glycol (DPG) or Ethanol
(EtOH).

 Blotter Test: Dip smelling strips 1cm into each solution.
» Evaluation Intervals:
o T=0 (Top): Check for solvent lift and initial impact (expect low impact).[1]
o T=1 hr (Heart): Evaluate the "blooming" phase.[1][2] Look for floral/woody crossover.

o T=24 hrs (Base): Assess substantivity.[1][3] The m-tolyl analog should remain perceptible

as a warm, dry wood note.

Protocol B: Accord Construction (The "Modern Chypre"
Test)

This protocol validates the ingredient's ability to modernize a classic structure by replacing
standard woody materials (like Vetiver or Patchouli) with 3-(m-Tolyl)cyclopentanone.[1]
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. Role of 3-(m-
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Mossy Base 20
Atranol) backbone.[1]
Musk Galaxolide 100 Fixative.[1]

Evaluation Logic:

o Compare the Test Formulation against a control containing Iso E Super.

e Success Criteria: The Test Formulation should exhibit a "redder,” more floral woody

character compared to the "amber" character of Iso E Super.

Mechanism of Action: Olfactory Receptors

While specific receptor binding for this molecule is proprietary or understudied, structurally

similar aryl-cyclopentanones often interact with OR5AN1 (musk receptor) or specific floral

receptors triggered by jasmone-like motifs.[1]
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Figure 2: Predicted Structure-Odor Relationship (SOR) mechanism.[1]

Safety & Stability Considerations

 Stability: The ketone functionality is stable in alcoholic perfumery and neutral pH bases
(lotions).[1]

o Risk:[1] Avoid high pH (soaps) where aldol condensation or ring-opening might occur over
time, though aryl-substituted ketones are generally more robust than simple aliphatic
ones.[1]

» Schiff Base Formation: Unlike aldehydes (e.g., Florhydral), this ketone is less reactive with
methyl anthranilate, making it a safer choice for orange-blossom accords where discoloration
is a concern.
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e Hayashi, T., et al. (1998). "Rhodium-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids
to Cycloalkenones."” Journal of the American Chemical Society.[3] (Foundational synthesis
protocol).[1]

o Kraft, P. (2004). "Aroma Chemicals World: Trends in Fragrance Chemistry." Chemistry &
Biodiversity.[1] (Context on aryl-substituted odorants).

¢ PubChem Compound Summary. (2024). "3-Methylcyclopentanone derivatives."[1][4][5]
(Used for physicochemical property estimation).[1]

+ Bedoukian Research. (2023).[1] "Cyclopentanone Derivatives in Fragrance.” (General
industry context for cyclopentanone applications).

Disclaimer: This Application Note is for research and development purposes. All synthesis
should be conducted in a fume hood by trained personnel.[1] Olfactory evaluation should follow
IFRA guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopentanone-in-fragrance-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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